Cas no 2067-59-6 ( )

• Product Name: &nbsp
• CAS No: 2067-59-6
• MF: C₁₇H₁₈Cl₂N₂O
• MW: 337.243622303009
• CID: 910253
• PubChem ID: 315288
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC240353
• 2067-59-6
• NSC-240353
• DTXSID70311190
• N-[4-[bis(2-chloroethyl)amino]phenyl]benzamide
•  

• Inchi： 1S/C17H18Cl2N2O/c18-10-12-21(13-11-19)16-8-6-15(7-9-16)20-17(22)14-4-2-1-3-5-14/h1-9H,10-13H2,(H,20,22)
• InChI Key： RZHZYIVPLZKSQX-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 336.07984
• Monoisotopic Mass: 336.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34